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Compound of Interest

Compound Name: Boc-L-lys(Z)-ome

Cat. No.: B3152396 Get Quote

Molecular Profile and Physicochemical
Properties
Boc-L-lys(Z)-ome is a derivative of the amino acid L-lysine, where the alpha-amino, epsilon-

amino, and carboxyl functional groups are strategically masked. This tri-functional protection

makes it a valuable building block in multi-step organic syntheses, particularly in peptide

chemistry.

Chemical Structure and IUPAC Nomenclature
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-

(phenylmethoxycarbonylamino)hexanoate[1].

The structure is characterized by three key protecting groups attached to the L-lysine core:

Boc (tert-butoxycarbonyl): Protects the α-amino group.

Z (Benzyloxycarbonyl or Cbz): Protects the ε-amino group on the side chain.

-OMe (Methyl ester): Protects the C-terminal carboxyl group.
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α-Amino Deprotection

ε-Amino Deprotection

Carboxyl Deprotection

Boc-Lys(Z)-OMe
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Dissolve Reactants
(Boc-AA-OH, H-Lys(Z)-OMe, HOBt)

in anhydrous DMF/DCM

Cool to 0°C
Add DCC for Carboxyl Activation

Stir 12-24h at RT
Allow Amide Bond Formation

Monitor Reaction
(TLC or LC-MS)

Incomplete

Filter DCU byproduct
Perform Aqueous Washes

(Acid, Base, Brine)

Reaction Complete

Dry & Concentrate Organic Phase
Purify via Flash Chromatography

Characterize Pure Product
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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